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Compound of Interest

Compound Name: Vitene

Cat. No.: B1226750 Get Quote

To the valued research community, scientists, and drug development professionals:

Following a comprehensive search of scientific literature and chemical databases, it has been

determined that there is no publicly available information on a specific chemical entity named

"Vitene." The term "Vitene" appears to be associated with commercial products, including

fungicides whose active ingredient is Cymoxanil.[1][2][3][4][5] There is no scientific literature

detailing the synthesis, chemical characterization, or specific signaling pathways of a molecule

named "Vitene" itself.

The content below is provided as a detailed technical guide on Cymoxanil, the active ingredient

in products marketed under the trade name "Vitene," to address the core requirements of your

request for technical data, experimental protocols, and pathway visualizations.

Core Compound: Cymoxanil
Cymoxanil is an acetamide fungicide known for its protective and curative action against a

range of plant-pathogenic fungi, particularly those belonging to the Peronosporales order. It

functions as a localized systemic fungicide.[4]
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Property Value

IUPAC Name
2-cyano-N-[(ethylamino)carbonyl]-2-

(methoxyimino)acetamide

CAS Number 57966-95-7

Molecular Formula C₇H₁₀N₄O₃

Molecular Weight 198.18 g/mol

Appearance White crystalline solid

Melting Point 160-161 °C

Solubility Sparingly soluble in water (1 g/L at 20 °C)

Synthesis of Cymoxanil
The industrial synthesis of Cymoxanil typically involves a multi-step process. Below is a

representative synthetic route.

Synthetic Pathway Overview
A common pathway for the synthesis of Cymoxanil starts from ethyl cyanoacetate and involves

oximation followed by reaction with ethyl isocyanate.
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Cymoxanil Synthesis Workflow

Ethyl Cyanoacetate Intermediate A
(Oximated ester)

+ NaNO₂/H⁺

Sodium Nitrite
(in acidic medium)

Intermediate B
(Methoxyimino ester)

+ (CH₃)₂SO₄

Methylating Agent
(e.g., Dimethyl sulfate)

Intermediate C
(Methoxyimino acetamide)

+ NH₃

Ammonia

Cymoxanil
+ CH₃CH₂NCO

Ethyl Isocyanate
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Postulated Cymoxanil Mechanism of Action

Cymoxanil Application

Absorption by Plant/Fungus

Metabolic Conversion
(Postulated)

Active Metabolite

Target Site:
RNA Polymerase Complex

Binds to/Interferes with

Inhibition of RNA Synthesis

Leads to

Disruption of Fungal Growth
and Sporulation

Results in

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1226750?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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